![molecular formula C14H20BClO2 B6304466 4-Chloro-2,3-dimethylphenylboronic acid pinacol ester CAS No. 2121514-19-8](/img/structure/B6304466.png)
4-Chloro-2,3-dimethylphenylboronic acid pinacol ester
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Overview
Description
4-Chloro-2,3-dimethylphenylboronic acid pinacol ester is a chemical compound with the IUPAC name 2-(4-chloro-2,3-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane . It’s a highly valuable building block in organic synthesis .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C14H20BClO2/c1-9-10(2)12(16)8-7-11(9)15-17-13(3,4)14(5,6)18-15/h7-8H,1-6H3
. The planarity of the oxygen-boron-oxygen motif in the pinacol boronic ester group plays an important role in minimizing steric interactions . Chemical Reactions Analysis
Pinacol boronic esters, including this compound, are known to undergo protodeboronation, a process that is not well developed . A radical approach has been reported for the catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters .Physical And Chemical Properties Analysis
This compound has a molecular weight of 266.58 . It’s a solid at room temperature and should be stored at 2-8°C .Scientific Research Applications
4-Cl-DMPA-pinacol ester has been used in a variety of scientific research applications, including as a catalyst in organic synthesis and as a reagent in the synthesis of pharmaceuticals. It has also been used in the development of new materials and in the study of biochemical and physiological processes. For example, 4-Cl-DMPA-pinacol ester has been used in the synthesis of polymers, in the synthesis of peptides, and in the synthesis of small molecules. It has also been used in the study of enzyme catalysis, in the study of protein-ligand interactions, and in the study of drug-target interactions.
Mechanism of Action
Target of Action
4-Chloro-2,3-dimethylphenylboronic acid pinacol ester is a type of boronic ester . Boronic esters are highly valuable building blocks in organic synthesis . They are primarily used in metal-catalyzed carbon-carbon bond formation reactions .
Mode of Action
The compound interacts with its targets through a process known as protodeboronation . Protodeboronation is a radical approach that involves the removal of a boron atom from the boronic ester . This process is paired with a Matteson–CH2–homologation, which allows for formal anti-Markovnikov alkene hydromethylation .
Biochemical Pathways
The protodeboronation of pinacol boronic esters leads to the hydromethylation of alkenes . This transformation is valuable in organic synthesis . The hydromethylation sequence has been applied to various compounds, demonstrating the versatility of this pathway .
Result of Action
The result of the compound’s action is the formation of new carbon-carbon bonds . This is a critical step in the synthesis of various organic compounds . The protodeboronation process has been used in the total synthesis of δ-®-coniceine and indolizidine 209B .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the storage temperature of the compound can affect its stability . It is typically stored at temperatures between 2-8°C . Furthermore, the reaction conditions, such as the presence of a catalyst, can also influence the efficacy of the compound’s action .
Advantages and Limitations for Lab Experiments
4-Cl-DMPA-pinacol ester has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable in a variety of conditions. It is also relatively non-toxic and has low volatility. However, it is not very soluble in water, which can limit its use in some laboratory experiments.
Future Directions
There are several potential future directions for 4-Cl-DMPA-pinacol ester. It could be used as a catalyst in the synthesis of new materials, such as polymers and small molecules. It could also be used in the study of enzyme catalysis and in the study of protein-ligand interactions. It could also be used in the study of drug-target interactions and in the study of cell signaling pathways. Finally, it could be used in the development of new drugs and the study of the effects of drugs on the human body.
Synthesis Methods
4-Cl-DMPA-pinacol ester is synthesized by reacting 4-chloro-2,3-dimethylphenylboronic acid with pinacol ester in the presence of a catalyst. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and at a temperature of between 50 and 80 °C. The reaction is typically carried out in a sealed vessel, such as a flask or a round-bottom flask, and the reaction is typically complete within 24 hours. The reaction yields 4-Cl-DMPA-pinacol ester in high yields.
Safety and Hazards
properties
IUPAC Name |
2-(4-chloro-2,3-dimethylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20BClO2/c1-9-10(2)12(16)8-7-11(9)15-17-13(3,4)14(5,6)18-15/h7-8H,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFVMKWDRRRRQQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(C(=C(C=C2)Cl)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20BClO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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